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Compound of Interest

Compound Name: RAC-TOCOL

CAS No.: 58166-19-1

Cat. No.: B8261127 Get Quote

CAS: 119-98-2 | Role: Internal Standard (HPLC/GC) | Focus: Chemical Hygiene &

Environmental Stewardship

Part 1: Core Directive & Scientific Context
As a Senior Application Scientist, I often see a critical gap in laboratory workflows: the

disconnect between analytical precision and environmental stewardship. We treat Rac-Tocol
(2-methyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol) with immense care during extraction and

quantification, yet often default to generic "waste bin" mentality post-analysis.

This guide corrects that. It is not just about compliance; it is about experimental causality. How

you dispose of Rac-Tocol affects your lab's contamination baseline, your solvent waste profile,

and ultimately, the reproducibility of your trace analysis.

The Physicochemical Reality
Rac-Tocol is a lipophilic phenolic antioxidant. Its disposal is dictated by its solubility profile and

its resistance to aqueous degradation.
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Property Value Operational Implication

Physical State Viscous Oil / Solution

Stickiness leads to high

residue in vials; requires triple

rinsing.

Lipophilicity (LogP) ~8–9 (Estimated)

CRITICAL: Zero water

solubility. pouring down drains

causes immediate plumbing

fouling and bioaccumulation.

Flash Point
>100°C (Neat) / < -20°C (in

Hexane)

If solvated (common

commercial form), it is D001

Ignitable Waste.

Reactivity Oxidation Sensitive

Old standards form quinones;

segregate from strong

oxidizers to prevent exothermic

degradation in waste drums.

Part 2: Detailed Disposal Protocols
The "RCRA Empty" Protocol (Primary Vials)
Rac-Tocol is expensive and usually supplied in small ampoules or vials (<100 mg). The most

common violation I observe is discarding these vials into "Sharps" or "Glass" trash while they

still contain residue.

The Mechanism: Under 40 CFR 261.7, a container is only "RCRA Empty" if specific criteria are

met.[1][2][3] Because Rac-Tocol is viscous, simple pouring is insufficient.

Step-by-Step Procedure:

Quantitative Transfer: During your experiment, use a solvent (Hexane or Ethanol) to

quantitatively transfer the standard. This is good science (recovery) and good compliance.

The Triple Rinse:

Add ~1-2 mL of compatible solvent (e.g., Ethanol or Acetone) to the "empty" vial.
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Cap and vortex for 10 seconds.

Decant this rinse into your Organic Solvent Waste container.

Repeat 3 times.

Defacement: Cross out the label.

Final Bin: Only now can the glass vial go into the Glass/Sharps disposal.

Neat Substance Disposal (Expired/Degraded)
If you have a stock of neat Rac-Tocol that has oxidized (turned dark brown/red), do not throw

the vial in the trash.

Action: Dissolve the remaining oil in a minimal amount of acetone or ethanol.

Destination: Non-Halogenated Organic Waste stream.

Why? Incinerators operate best with high-BTU liquid feeds. Solid, sticky oils can clog nozzle

feeds in waste processing plants. Solvating it ensures smooth thermal destruction.

HPLC/GC Waste Streams (The Mixed Waste)
Your actual waste output is rarely pure Rac-Tocol; it is a dilute solution in mobile phases.

Scenario A: Normal Phase (Hexane/Isopropanol)

Classification: Ignitable (D001).

Protocol: Segregate into Non-Halogenated Organic Waste.

Scenario B: Reversed Phase (Methanol/Acetonitrile/Water)

Classification: Flammable/Toxic solvent mix.

Protocol: Segregate into Aqueous/Organic Solvent Waste.
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Note: Even though Rac-Tocol is insoluble in water, the high organic modifier content

(MeOH/ACN) in your mobile phase keeps it in solution. Do not attempt to precipitate it out;

dispose of the entire mixture as chemical waste.

Part 3: Decision Logic & Visualization[1]
The following diagram outlines the decision matrix for Rac-Tocol waste. It uses a logic-gate

approach to prevent common errors, such as drain disposal or improper glass binning.
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Caption: Decision matrix for segregating Rac-Tocol waste streams based on physical state

and solvent composition, ensuring RCRA compliance.

Part 4: Regulatory Grounding & Safety[1]
Why "Down the Drain" is Never an Option
Rac-Tocol is classified as Toxic to aquatic life with long-lasting effects (H411) [1].[4] Because it

is lipophilic, it passes through standard wastewater treatment plants (WWTP) relatively

untouched, eventually partitioning into sludge or aquatic sediment.

The Rule: 40 CFR 261.3 prohibits the dilution of hazardous waste to avoid treatment.

Pouring it down the drain is a violation of the Clean Water Act and RCRA.

Spill Management
If a neat vial of Rac-Tocol drops and breaks:

Do not use water. Water will bead up and spread the oil.

Absorb: Use a clay-based absorbent (vermiculite) or a hydrophobic pad.

Solvent Wipe: Wipe the surface with ethanol or hexane to solubilize the sticky residue.

Disposal: Place all contaminated sharps and absorbent materials into a sealed Solid

Hazardous Waste container.

Storage for Safety
Store Rac-Tocol at -20°C under inert gas (Nitrogen/Argon) [2]. Proper storage prevents

degradation, reducing the volume of "expired" chemical waste you generate. This is the first

step of waste minimization (Source Reduction).

References
Electronic Code of Federal Regulations (eCFR). (2024). 40 CFR § 261.7 - Residues of

hazardous waste in empty containers.[1][2][3] Retrieved from [Link][2][3][4][5][6][7]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8261127?utm_src=pdf-body
https://www.benchchem.com/product/b8261127?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0791416.htm
https://www.benchchem.com/product/b8261127?utm_src=pdf-body
https://www.benchchem.com/product/b8261127?utm_src=pdf-body
https://ercweb.com/regulations/show/how-to-determine-if-containers-are-rcra-empty
https://ehsleaders.org/2018/11/container-empty-is-it-rcra-empty/
https://danielstraining.com/rcra-empty-exemption-from-hazardous-waste-regulation/
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-A/section-261.7
https://ehsleaders.org/2018/11/container-empty-is-it-rcra-empty/
https://danielstraining.com/rcra-empty-exemption-from-hazardous-waste-regulation/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0791416.htm
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-A/section-261.7
https://boku.ac.at/en/cf/alice/equipment-and-services/extraction-of-lipophilic-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8261127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. (2024). Compound Summary: Tocol (CAS 119-98-2).[8][9] National Library of

Medicine. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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